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Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761

For Researchers, Scientists, and Drug Development Professionals

Tinolux BBS, a specialized sulfonated tetrabenzo-tetraazaporphine derivative, functions as a
photocatalytic system primarily utilized for its photobleaching and photoshading effects. This
technical guide synthesizes available data to provide an in-depth understanding of its
photocatalytic activity, tailored for a scientific audience. While detailed experimental protocols
and extensive quantitative data in peer-reviewed literature are limited, this document collates
product specifications and general photocatalysis principles to elucidate its mechanism and
potential applications in research and development.

Chemical and Physical Properties

Tinolux BBS is a complex metallophthalocyanine, specifically a chloroaluminum(lil)
phthalocyanine tetrasulfonic acid.[1] Its structure is central to its photocatalytic and optical
properties. The presence of sulfonic acid groups imparts high water solubility, a crucial
characteristic for its application in aqueous environments.[1]
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Property Description

) Chloroaluminum(lll) phthalocyanine tetrasulfonic
Chemical Name

acid[1]

Synonyms Tinolux BBS[2]

CAS Number 131595-16-9[2]

Molecular Formula C32H16AICIN8O12S4[1]

Molecular Weight 895.2 g/mol [1]

Appearance Greenish-.bla.ck fine granules or a dark blue
aqueous liquid[1][3]

Charge Anionic[3]

Solubility Readily soluble in water[1][3]

Absorption Maximum 665-680 nm[1]

Photocatalytic Performance and Characteristics

Tinolux BBS is designed to achieve high cleaning and bleaching performance even at low
concentrations and washing temperatures.[4] Its photocatalytic activity is characterized by its
photostability and efficiency in photobleaching.

Characteristic Performance
Photostability Medium[3][5]
Photobleach Performance High[3][5]
Photofading Medium[3][5]
Tinting Build-up Medium[3][5]
Recommended Use Level 0.01% - 0.04%]3]

Mechanism of Photocatalytic Action
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The fundamental mechanism of Tinolux BBS involves the absorption of light, leading to an
excited state that can then participate in chemical reactions or dissipate the energy as light.
This dual functionality allows it to act as both a photobleaching agent and a photoshading
agent (fluorescent whitening).

Figure 1: General photocatalytic and photophysical mechanism of Tinolux BBS.

Upon absorption of photons, Tinolux BBS transitions to an excited state. From this state, it can
return to the ground state by emitting blue light, which contributes to the whitening effect on
fabrics (photosading). Alternatively, the excited Tinolux BBS can interact with stain molecules,
initiating a photobleaching process that leads to the degradation of the chromophores in the
stain.[1]

Hypothetical Experimental Protocol for a Scientific
Setting

While specific experimental protocols for Tinolux BBS are not publicly available, a standard
methodology for evaluating its photocatalytic activity can be proposed based on established
practices in photocatalysis research.

Objective: To quantify the photocatalytic degradation of a model organic dye (e.g., Methylene
Blue) by Tinolux BBS under controlled irradiation.

Materials:

Tinolux BBS

o Methylene Blue (or other model pollutant)

e Deionized water

e Spectrophotometer

o Light source with a controlled wavelength and intensity (e.g., Xenon lamp with appropriate
filters)

¢ Reaction vessel (e.g., quartz cuvette or beaker)
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e Magnetic stirrer
Procedure:

o Preparation of Stock Solutions: Prepare a stock solution of Tinolux BBS and a stock
solution of Methylene Blue in deionized water.

e Reaction Setup: In the reaction vessel, add a specific concentration of Tinolux BBS to a
known concentration of the Methylene Blue solution. The total volume should be kept
constant for all experiments.

o Adsorption-Desorption Equilibrium: Stir the mixture in the dark for a set period (e.g., 30-60
minutes) to allow for adsorption-desorption equilibrium to be reached between the catalyst
and the dye.

» Photocatalytic Reaction: Irradiate the mixture with the light source while continuously stirring.
o Sample Collection: At regular time intervals, withdraw aliquots of the mixture.

e Analysis: Centrifuge the collected samples to remove the catalyst. Measure the absorbance
of the supernatant at the maximum absorption wavelength of Methylene Blue using a
spectrophotometer.

« Data Analysis: Calculate the degradation efficiency of Methylene Blue at each time point
using the formula: Degradation (%) = [(Ao - At) / Ao] x 100, where Ao is the initial absorbance
and At is the absorbance at time t.

Figure 2: A hypothetical experimental workflow for evaluating the photocatalytic activity of
Tinolux BBS.

This in-depth technical guide provides a foundational understanding of the photocatalytic
activity of Tinolux BBS based on currently available information. For researchers and
professionals in drug development and other scientific fields, this overview can serve as a
starting point for further investigation into the potential applications of this and similar
photocatalytic systems. The provided hypothetical experimental protocol offers a framework for
quantitative evaluation of its photocatalytic efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling the Photocatalytic Activity of Tinolux BBS: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179761#understanding-the-photocatalytic-activity-
of-tinolux-bbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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